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Compound Focus: POE (5) coco amine

CAS No.: 61791-14-8

Cat. No.: S1817540

Chemical Profile and General Applications

Polyoxyethylene coconut amine is a non-ionic surfactant that becomes cationic in acidic media [1] [2]. Its
key properties include emulsification, antistatic effects, and lubrication [1] [3]. The table below summarizes

its general uses based on industry information.

Application Field Primary Function Specific Use Examples

Textiles & Chemical Antistatic agent, softener, Used in mining plastic pipes, polypropylene
Fibers dispersant, leveling agent fibers, packaging films [1] [2] [3].

Metal Processing Lubricant, rust inhibitor, --

corrosion inhibitor

Personal Care Emulsifier, hair dye additive -
Products
Paints & Coatings Antistatic agent, dispersant Used in marine paints [1] [3].

Polymer Emulsions & Emulsifier, dispersant, --
Pesticides adjuvant
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Experimental Protocol for Antimicrobial Testing

While direct evidence for disinfectant use is lacking, you can evaluate its antimicrobial potential by adapting

standard microbiological methods. The following protocol outlines a generic Agar Well Diffusion Assay to

test the efficacy of a chemical compound as an antimicrobial agent.
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olyoxyethylene Coconut Amine Solutio

Prepare Microbial Inoculum Prepare Agar Plates
(Adjust to 0.5 McFarland Standard) (Pour with Mueller-Hinton Agar)

Seed Agar Plates
(Swab inoculum evenly on surface)

Start: Prepare Test Substance
(P n)

Create Wells
(Create 6mm diameter wells in agar)

Y

Apply Test Substance
(Add 50-100 pL to each well)

Diffusion
(Pre-diffuse at 2-8°C for 2 hours)

.

Incubate
(24-48 hours at 35£2°C)

Measure Results
(Measure Zone of Inhibition in mm)

Analyze Data
(Compare to controls)
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Detailed Methodology

This protocol provides a structured approach to generate preliminary data on the compound's antimicrobial

activity.

Test Substance Preparation:

o Prepare serial dilutions of polyoxyethylene coconut amine in a suitable solvent like sterile
distilled water or a mild buffer [1].

o Include appropriate controls: a known disinfectant as a positive control (e.g., 70% ethanol)
and the solvent alone as a negative control.

Microbial Inoculum Preparation:

o Use standard laboratory strains of bacteria (e.g., Staphylococcus aureus ATCC 25923,
Escherichia coli ATCC 25922) and fungi if relevant.

o Grow cultures in suitable broths and adjust the turbidity to a 0.5 McFarland standard, which is
approximately 1.5 x 108 CFU/mL for bacteria.

Agar Plates and Seeding:

o Use Mueller-Hinton Agar for bacteria, as it is a standard medium for antimicrobial susceptibility
testing.

o Swab the entire surface of the agar plate with the prepared inoculum to achieve a uniform lawn
of growth.

Well Creation and Application:

o Use a sterile cork borer or tip to create 6mm diameter wells in the seeded agar.
o Carefully add 50-100 pL of each test dilution and controls into separate, labeled wells.

Diffusion and Incubation:

o Allow the solution to pre-diffuse into the agar by placing the plates in a refrigerator (2-8°C) for 1-
2 hours.
o Subsequently, incubate the plates in an inverted position at 35+2°C for 16-24 hours.

Analysis of Results:
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o After incubation, measure the diameter of the Zone of Inhibition (ZOI) surrounding each well
in millimeters, including the well diameter.

o Alarger ZOl indicates greater antimicrobial activity. Compare the results from the test
substance to the positive and negative controls to draw conclusions.

Critical Considerations for Research

When investigating this compound for disinfectant applications, several factors require careful attention:

¢ Lack of Disinfectant Efficacy Data: The search results do not provide evidence for its efficacy
against specific pathogens, required contact time, or effective concentration for disinfection. The
provided protocol is for preliminary screening only.

e pH-Dependent Activity: Remember that this compound is non-ionic in neutral and alkaline media but
becomes cationic in acidic media [1] [2]. Its antimicrobial activity is likely to be highly dependent on
the pH of the formulation.

¢ Toxicity and Safety: Safety Data Sheets (SDS) should always be consulted. One source reports an
oral LD50 of 750 mg/kg for a related ethoxylated cocamine in rats [4]. Standard safety precautions for
surfactants apply: avoid skin and eye contact, and rinse with plenty of water if contact occurs [1] [3].

e Formulation Complexity: A functional disinfectant requires a stable formulation. The compatibility of
polyoxyethylene coconut amine with other excipients like chelating agents, stabilizers, and other
surfactants must be empirically determined.

Proposed Research Pathway

To systematically evaluate its potential, you can follow this research pathway, which progresses from basic

checks to advanced development.
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1. Confirm Regulatory Status
(Is it approved as a disinfectant?)

2. Preliminary Screening
(Agar well diffusion assay
against target pathogens)

3. Determine MIC/MBC
(Broth microdilution methods
in a liquid medium)

'

4. Develop Formulation
(Test stability and efficacy
in a prototype product)

5. Standardized Testing
(Perform gquantitative suspension tests
like EN 1276 or ASTM E1054)

Click to download full resolution via product page

Conclusion

Based on publicly available commercial and scientific data, polyoxyethylene coconut amine is not
established as a disinfectant. Its documented uses are primarily as a surfactant and softener in industrial

and personal care applications.

Its surfactant properties suggest a theoretical potential for antimicrobial activity, as many surfactants can
disrupt microbial membranes. However, confirming this requires original laboratory research, beginning with

the preliminary screening and systematic pathway outlined above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cocoamine polyoxyethylene (10) ether/AC1210-Shanghai Jiujie... [jiujiechem.com]

2. Cocoamine polyoxyethylene (02) ether/AC1202-Shanghai Jiujie... [jiujiechem.com]

3. China Cocoalkyl Amine Ethoxylate Ether(15EO)... | Kerui Chemicals [keruichemical.com]
4. peg-15 cocamine, 61791-14-8 [thegoodscentscompany.com]

To cite this document: Smolecule. [polyoxyethylene coconut amine disinfectant applications].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1817540#polyoxyethylene-coconut-amine-disinfectant-

applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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